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Compound of Interest

Compound Name: Copper methionine

Cat. No.: B13647792 Get Quote

This guide provides comprehensive, procedural information for the safe handling, storage, and

disposal of Copper Methionine, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for ensuring personal safety and

regulatory compliance in the laboratory.

Personal Protective Equipment (PPE)
When handling Copper Methionine, the use of appropriate personal protective equipment is

mandatory to prevent exposure.

Eye and Face Protection: Always wear protective eyeglasses with side shields or chemical

safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1][2]

Skin Protection: To prevent skin contact, wear chemical-resistant gloves (e.g., rubber) and a

protective lab coat.[1][2] Persons with a susceptibility to allergic reactions should not handle

this material.[3]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[1][2][4] However, in cases of insufficient ventilation or

when dust generation is likely, a suitable NIOSH-approved respirator should be worn.[2][5]

Operational Plan: Safe Handling Protocol
Follow these steps to ensure the safe handling of Copper Methionine in a laboratory setting.
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Ventilation: Always handle the product in a well-ventilated area.[4][6] Using explosion-proof

general and local exhaust ventilation is recommended to control airborne concentrations.[3]

Avoid Dust Formation: Copper Methionine is a solid that may form combustible dust

concentrations in the air.[1][3] Minimize dust generation and accumulation during handling.[1]

Prevent Contact: Take all necessary precautions to avoid direct contact with eyes, skin, and

clothing.[1][3][6] Do not breathe the dust.[1][3]

Hygiene Practices: Adhere to good industrial hygiene and safety practices.[1][2] Wash hands

thoroughly after handling the material, and before eating, drinking, or smoking.[3][6]

Contaminated work clothing should not be allowed out of the workplace.[7]

Quantitative Data Summary
The following tables summarize key quantitative data. Note that some data pertains to L-

Methionine, a component of Copper Methionine, or a similar analogue, and should be used as

a reference.

Table 1: Physical and Chemical Properties of L-Methionine

Property Value

Physical State Solid[1]

Appearance White[1]

Solubility in Water 53.7 g/L @ 20 °C[1]

Melting Point 276 - 279 °C[1]

| pH | 5.5 - 6.5[1] |

Table 2: Toxicological Data for Copper Methionine Hydroxy Analogue Chelate
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Test Species Value

LD50 (Oral) Rat 300 - 500 mg/kg[3]

LD50 (Dermal) Rat > 2000 mg/kg[3]

| LC50 (Inhalation) | Rat | 1.07 - 2.12 mg/l (4 hours, Aerosolized dust)[3] |

Procedural Workflows
The following diagrams illustrate the necessary workflows for handling and emergency

response.
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Preparation & Handling

Disposal

Start: Receive Copper Methionine

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handle with Care:
- Avoid creating dust

- Use non-sparking tools

Store in a Tightly Closed Container

Collect Waste in a Labeled,
Sealed Container

After Use

Dispose via Licensed Contractor
or Institutional EHS

End: Decontaminate Work Area

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13647792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Immediate Response

Follow-Up

Exposure Occurs

Spill / Release Inhalation Skin Contact Eye Contact Ingestion

Evacuate Area
Ensure Ventilation

Contain & Clean Up Mechanically
(No Dry Sweeping)

Move to Fresh Air
If breathing is difficult, give oxygen

Remove Contaminated Clothing
Wash Skin with Soap & Water

Flush Eyes with Water for 15 min
Remove Contact Lenses

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Provide SDS to Physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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